Cas no 1375086-50-2 (4-(4-Chloro-3-methylphenyl)-1H-pyrazole-3,5-diamine)
1375086-50-2 structure
Product Name:4-(4-Chloro-3-methylphenyl)-1H-pyrazole-3,5-diamine
CAS No:1375086-50-2
MF:C10H11ClN4
MW:222.67414021492
CID:2135061
Update Time:2023-08-04
4-(4-Chloro-3-methylphenyl)-1H-pyrazole-3,5-diamine Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-chloro-3-methylphenyl)-1H-Pyrazole-3,5-diamine
- OVESYUXRAVJHHY-UHFFFAOYSA-N
- 4-(4-Chloro-3-methylphenyl)-1H-pyrazole-3,5-diamine
-
- Inchi: 1S/C10H11ClN4/c1-5-4-6(2-3-7(5)11)8-9(12)14-15-10(8)13/h2-4H,1H3,(H5,12,13,14,15)
- InChI Key: OVESYUXRAVJHHY-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1C)C1C(N)=NNC=1N
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 226
- Topological Polar Surface Area: 80.7
4-(4-Chloro-3-methylphenyl)-1H-pyrazole-3,5-diamine Related Literature
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
1375086-50-2 (4-(4-Chloro-3-methylphenyl)-1H-pyrazole-3,5-diamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent